Cas no 121844-72-2 (Elymoclavine-O-beta-fructofuranoside)

• Product Name: Elymoclavine-O-beta-fructofuranoside
• CAS No: 121844-72-2
• MF: C₂₂H₂₈N₂O₆
• MW: 416.467526435852
• CID: 6766676
• Update Time: 2024-03-03

Elymoclavine-O-beta-fructofuranoside Chemical and Physical Properties

Names and Identifiers

• Elymoclavine-O-beta-fructofuranoside

• Inchi： 1S/C22H28N2O6/c1-24-8-12(10-29-22(11-26)21(28)20(27)18(9-25)30-22)5-15-14-3-2-4-16-19(14)13(7-23-16)6-17(15)24/h2-5,7,15,17-18,20-21,23,25-28H,6,8-11H2,1H3/t15-,17-,18-,20+,21-,22-/m1/s1
• InChI Key： JINXBBANMATPBF-XPNLFBPCSA-N
• SMILES： C1C=CC2[C@H]3C=C(CO[C@@]4(O[C@H](CO)[C@H](O)[C@H]4O)CO)CN(C)[C@@H]3CC3C=2C=1NC=3

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• XLogP3: -1.042

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives